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Compound of Interest

Compound Name: Dimethyl 2-aminoisophthalate

Cat. No.: B181068 Get Quote

An In-depth Technical Guide to Dimethyl 2-
aminoisophthalate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl 2-aminoisophthalate is an aromatic organic compound that belongs to the family of

aminobenzenedicarboxylate esters. Its structure, featuring both amino and ester functional

groups, makes it a versatile building block in organic synthesis. This technical guide provides a

comprehensive overview of the physical and chemical properties, synthesis, purification, and

spectral analysis of Dimethyl 2-aminoisophthalate. While direct applications in drug

development are not widely documented in publicly available literature, its utility as a chemical

intermediate suggests its potential role in the synthesis of more complex, biologically active

molecules.

Core Physical and Chemical Properties
The fundamental physicochemical properties of Dimethyl 2-aminoisophthalate are

summarized in the table below. These properties are crucial for its handling, storage, and

application in synthetic chemistry.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₁NO₄ [1][2]

Molecular Weight 209.20 g/mol [2]

CAS Number 57053-02-8 [1][2]

Appearance
White to light yellow powder or

crystals
[3]

Melting Point 102-103 °C [1]

Boiling Point (Predicted) 309.3 ± 22.0 °C at 760 mmHg [1]

Density (Predicted) 1.248 ± 0.06 g/cm³ [1]

Solubility

While specific quantitative data

is limited, it is expected to be

soluble in common organic

solvents like methanol,

ethanol, and dichloromethane.

It is predicted to be insoluble in

water.

[4]
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Experimental Protocols
Detailed experimental protocols for the synthesis and purification of Dimethyl 2-
aminoisophthalate are not readily available in peer-reviewed literature. However, based on

standard organic chemistry principles and procedures for analogous compounds, plausible

synthetic routes can be proposed.

Synthesis
A common and effective method for the synthesis of Dimethyl 2-aminoisophthalate is the

esterification of 2-aminoisophthalic acid.

Reaction:
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2-Aminoisophthalic acid + 2 CH₃OH -- (H⁺ catalyst) --> Dimethyl 2-aminoisophthalate + 2

H₂O

Detailed Protocol:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, suspend 2-aminoisophthalic acid (1 equivalent) in an excess of anhydrous

methanol (e.g., 10-20 equivalents), which also serves as the solvent.

Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated

sulfuric acid (e.g., 0.1-0.2 equivalents), to the suspension.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours

(typically 4-8 hours). The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC) until the starting material is consumed.

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Neutralize the excess acid with a mild base, such as a saturated aqueous solution of sodium

bicarbonate. This should be done carefully due to potential gas evolution.

Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate

or dichloromethane (3 x volume of the aqueous layer).

Drying and Concentration: Combine the organic extracts, dry over an anhydrous drying

agent (e.g., anhydrous sodium sulfate or magnesium sulfate), filter, and concentrate the

solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Purification
The crude Dimethyl 2-aminoisophthalate can be purified by recrystallization.

Detailed Protocol:

Solvent Selection: Choose a suitable solvent or solvent system for recrystallization. A good

solvent will dissolve the compound when hot but not when cold. A mixture of ethanol and

water or ethyl acetate and hexane could be effective.
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Dissolution: Dissolve the crude product in a minimal amount of the hot recrystallization

solvent.

Decolorization (Optional): If the solution is colored, a small amount of activated charcoal can

be added to the hot solution to remove colored impurities. The charcoal is then removed by

hot filtration.

Crystallization: Allow the hot, saturated solution to cool slowly to room temperature, and then

in an ice bath to induce crystallization.

Isolation and Drying: Collect the purified crystals by vacuum filtration, wash them with a

small amount of the cold recrystallization solvent, and dry them under vacuum to remove any

residual solvent.

Spectral Data for Structural Elucidation
The structure of Dimethyl 2-aminoisophthalate can be confirmed using various spectroscopic

techniques.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show

distinct signals for the aromatic protons and the methyl protons of the two ester groups. The

integration of these signals will correspond to the number of protons in each environment.

The chemical shifts and splitting patterns of the aromatic protons will be indicative of their

positions on the benzene ring.[5]

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will show

signals for each unique carbon atom in the molecule, including the carbonyl carbons of the

ester groups, the aromatic carbons, and the methyl carbons.

IR (Infrared) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for

the functional groups present. Key expected peaks include N-H stretching vibrations for the

primary amine (around 3300-3500 cm⁻¹), C=O stretching for the ester groups (around 1700-

1730 cm⁻¹), and C-O stretching for the ester linkage.

Mass Spectrometry (MS): Mass spectrometry will show the molecular ion peak

corresponding to the molecular weight of the compound (209.20 g/mol ), confirming its

elemental composition.[2]
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Applications in Research and Drug Development
Currently, there is limited direct evidence in the scientific literature of Dimethyl 2-
aminoisophthalate being used as a therapeutic agent or having specific, well-defined

biological activities. Its primary role appears to be that of a versatile chemical intermediate in

the synthesis of more complex molecules.

The presence of three reactive sites—the amino group and two ester functionalities—allows for

a variety of chemical transformations. This makes it a valuable starting material for the

construction of:

Heterocyclic compounds: The amino group can be a key component in the formation of

various nitrogen-containing heterocyclic rings, which are common scaffolds in many

pharmaceuticals.

Polymers and Materials Science: The difunctional nature of the molecule lends itself to

polymerization reactions. Its isomer, dimethyl 5-aminoisophthalate, has been used in the

synthesis of metal-organic frameworks (MOFs).[6]

Lead compounds in medicinal chemistry: As a substituted aniline derivative, it can serve as a

core structure for the synthesis of libraries of compounds to be screened for biological

activity. While no specific signaling pathways have been directly associated with Dimethyl 2-
aminoisophthalate, its derivatives could potentially interact with a wide range of biological

targets depending on the subsequent modifications.

Visualizations
Synthesis and Purification Workflow
The following diagram illustrates the logical workflow for the synthesis and purification of

Dimethyl 2-aminoisophthalate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b181068?utm_src=pdf-body
https://www.benchchem.com/product/b181068?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10900299/
https://www.benchchem.com/product/b181068?utm_src=pdf-body
https://www.benchchem.com/product/b181068?utm_src=pdf-body
https://www.benchchem.com/product/b181068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Purification of Dimethyl 2-aminoisophthalate

Start: 2-Aminoisophthalic Acid
& Methanol

Esterification
(H+ catalyst, Reflux)

Aqueous Work-up
(Neutralization & Extraction)

Crude Dimethyl
2-aminoisophthalate

Recrystallization
(e.g., Ethanol/Water)

Filtration & Washing

Pure Dimethyl
2-aminoisophthalate

Structural Analysis
(NMR, IR, MS)

End Product

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b181068?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A workflow diagram for the synthesis and purification of Dimethyl 2-
aminoisophthalate.

Conclusion
Dimethyl 2-aminoisophthalate is a valuable chemical compound with well-defined physical

and chemical properties. While it may not be a direct player in drug development, its role as a

versatile synthetic intermediate should not be underestimated. The protocols and data

presented in this guide offer a solid foundation for researchers and scientists looking to utilize

this compound in their synthetic endeavors, potentially leading to the discovery of novel

molecules with significant biological activity. Further research into the derivatization of

Dimethyl 2-aminoisophthalate could unveil new therapeutic possibilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. Dimethyl 2-aminoisophthalate | C10H11NO4 | CID 12217545 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Dimethyl 2-Aminoisophthalate | 57053-02-8 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

4. Dimethyl isophthalate | 1459-93-4 [chemicalbook.com]

5. diMethyl 2-aMinoisophthalate(57053-02-8) 1H NMR [m.chemicalbook.com]

6. Fine Tuning the Hydrophobicity of a New Three-Dimensional Cu2+ MOF through Single
Crystal Coordinating Ligand Exchange Transformations - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [physical and chemical properties of Dimethyl 2-
aminoisophthalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181068#physical-and-chemical-properties-of-
dimethyl-2-aminoisophthalate]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b181068?utm_src=pdf-body
https://www.benchchem.com/product/b181068?utm_src=pdf-body
https://www.benchchem.com/product/b181068?utm_src=pdf-body
https://www.benchchem.com/product/b181068?utm_src=pdf-body
https://www.benchchem.com/product/b181068?utm_src=pdf-custom-synthesis
https://www.guidechem.com/dictionary/en/57053-02-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-2-aminoisophthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-2-aminoisophthalate
https://www.tcichemicals.com/OP/en/p/A3526
https://www.tcichemicals.com/OP/en/p/A3526
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7265116.htm
https://m.chemicalbook.com/SpectrumEN_57053-02-8_1HNMR.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10900299/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10900299/
https://www.benchchem.com/product/b181068#physical-and-chemical-properties-of-dimethyl-2-aminoisophthalate
https://www.benchchem.com/product/b181068#physical-and-chemical-properties-of-dimethyl-2-aminoisophthalate
https://www.benchchem.com/product/b181068#physical-and-chemical-properties-of-dimethyl-2-aminoisophthalate
https://www.benchchem.com/product/b181068#physical-and-chemical-properties-of-dimethyl-2-aminoisophthalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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